Cas no 216593-16-7 (1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI))

1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI) structure

216593-16-7 structure

Product Name:1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI)

CAS No:216593-16-7

MF:C₈H₁₂N₂

MW:136.194281578064

CID:243319

PubChem ID:19848732

Update Time:2025-04-19

1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI) Chemical and Physical Properties

Names and Identifiers

- 1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI)
- 1-azabicyclo[3.2.1]octane-6-carbonitrile
- SCHEMBL3321470
- 216593-16-7
- DTXSID60600580
- Inchi： 1S/C8H12N2/c9-4-8-6-10-3-1-2-7(8)5-10/h7-8H,1-3,5-6H2
- InChI Key： AQIHGPWTBCBSGI-UHFFFAOYSA-N
- SMILES： N12CCCC(C1)C(C#N)C2

Computed Properties

Exact Mass: 136.10016
Monoisotopic Mass: 136.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 27Å²

Experimental Properties

PSA: 27.03

1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI) Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Related Categories

216593-16-7 (1-Azabicyclo[3.2.1]octane-6-carbonitrile(9CI)) Related Products

Recommended suppliers

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd